Cas no 1007840-62-1 ((R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)-amino)-4-(tritylthio)butanoic acid)

• Product Name: (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)-amino)-4-(tritylthio)butanoic acid
• CAS No: 1007840-62-1
• MF: C₃₈H₃₃NO₄S
• MW: 599.737929105759
• MDL: MFCD05663440
• CID: 892989
• PubChem ID: 17040134
• Update Time: 2025-10-28

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)-amino)-4-(tritylthio)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(tritylthio)butanoic acid
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)-amino)-4-(tritylthio)butanoic acid
• Fmoc-D-HCys(Trt)-OH
• Fmoc-d-hocys(trt)-oh
• FMOC-D-HOMOCYS(TRT)-OH
• FMOC-D-HOMOCYSTEINE(TRT)-OH
• (R)-2-(FMOC-AMINO)-4-TRITYLSULFANYL-BUTYRIC ACID
• (9H-Fluoren-9-yl)MethOxy]Carbonyl D-HomoCys(Trt)-OH
• N-ALPHA-(9-FLUORENYLMETHOXYCARBONYL)-S-TRITYL-D-HOMOCYSTEINE
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-S-trityl-D-homocysteine
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-S-(triphenylmethyl)-D-homocysteine
• D-Homocysteine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-S-(triphenylmethyl)-
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-tritylsulfanylbutanoic acid
• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(triphenylmethyl)sulfanyl]butanoic acid
• AKOS015910256
• E70709
• N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-S-trityl-D-homocysteine
• (2R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-[(triphenylmethyl)sulfanyl]butanoic acid
• SCHEMBL10078354
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-S-trityl-D-homocysteine (Fmoc-D-hCys(Trt)-OH)
• 1007840-62-1
• AS-73054
• MFCD05663440
• CS-0325512

• MDL： MFCD05663440
• Inchi： 1S/C38H33NO4S/c40-36(41)35(39-37(42)43-26-34-32-22-12-10-20-30(32)31-21-11-13-23-33(31)34)24-25-44-38(27-14-4-1-5-15-27,28-16-6-2-7-17-28)29-18-8-3-9-19-29/h1-23,34-35H,24-26H2,(H,39,42)(H,40,41)/t35-/m1/s1
• InChI Key： FKBGJLDYRSFHBT-PGUFJCEWSA-N
• SMILES： S(CC[C@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 599.21300
• Monoisotopic Mass: 599.21302971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 44
• Rotatable Bond Count: 13
• Complexity: 856
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.7E-6 g/L) (25 ºC),
• PSA: 100.93000
• LogP: 8.48460

Additional information on (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)-amino)-4-(tritylthio)butanoic acid

Compound CAS No. 1007840-62-1: (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)-amino)-4-(tritylthio)butanoic Acid

The compound with CAS No. 1007840-62-1, named (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)-amino)-4-(tritylthio)butanoic acid, is a highly specialized molecule with significant applications in the field of organic synthesis and drug discovery. This compound is particularly notable for its use in peptide synthesis, where it serves as a protective group for amino acids during the solid-phase synthesis process.

The structure of this compound is characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) group, which is a well-known protecting group for amino acids. The Fmoc group is attached to the amino group of the butanoic acid backbone, while the tritylthio group is attached to the fourth carbon of the butanoic acid chain. This unique combination of functional groups makes this compound highly versatile in synthetic chemistry.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of Fmoc-protected amino acids in the synthesis of bioactive peptides and proteins with specific structural and functional properties. The tritylthio group, on the other hand, has been shown to play a crucial role in stabilizing certain intermediates during peptide assembly.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of fluorenylmethyloxycarbonyl chloride with an appropriate amino acid derivative followed by thiolation to introduce the tritylthio group. The stereochemistry at the second carbon (R configuration) is critical for ensuring proper folding and functionality in peptide assemblies.

The application of this compound extends beyond peptide synthesis. It has also been utilized in the development of drug delivery systems, where its unique chemical properties enable controlled release mechanisms. Additionally, recent advancements in click chemistry have opened new avenues for incorporating this compound into complex molecular architectures.

From an analytical standpoint, this compound can be characterized using a variety of techniques including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide critical insights into its molecular structure and purity, ensuring its suitability for high-quality chemical synthesis.

In conclusion, CAS No. 1007840-62-1 represents a pivotal molecule in modern organic chemistry with diverse applications ranging from peptide synthesis to drug delivery systems. Its unique combination of functional groups and stereochemistry makes it an invaluable tool for researchers in various fields.